Cas no 56750-80-2 (2-(2,4-dimethylphenyl)-2-oxoacetaldehyde)

• Product Name: 2-(2,4-dimethylphenyl)-2-oxoacetaldehyde
• CAS No: 56750-80-2
• MF: C₁₀H₁₀O₂
• MW: 162.185203075409
• CID: 945910
• PubChem ID: 291297
• Update Time: 2025-04-19

2-(2,4-dimethylphenyl)-2-oxoacetaldehyde Chemical and Physical Properties

Names and Identifiers

• (2,4-dimethylphenyl)(oxo)acetaldehyde
• 2-(2,4-dimethylphenyl)-2-oxoacetaldehyde
• 2,4-dimethylphenylglyoxal
• 2,4-xylylglyoxal
• SCHEMBL8102200
• NSC156300
• NSC-156300
• F0904-7466
• STK671514
• CS-0331755
• 56750-80-2
• AKOS005592548
• DTXSID50972203

• Inchi： 1S/C10H10O2/c1-7-3-4-9(8(2)5-7)10(12)6-11/h3-6H,1-2H3
• InChI Key： LUNGAWJRQUYNRM-UHFFFAOYSA-N
• SMILES： O=C(C=O)C1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 162.06800
• Monoisotopic Mass: 162.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.075
• Boiling Point: 265.2°C at 760 mmHg
• Flash Point: 102.1°C
• Refractive Index: 1.523
• PSA: 34.14000
• LogP: 1.68500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes